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Compound of Interest

Compound Name: Phenylmalonic acid

Cat. No.: B105457

An In-depth Technical Guide to the Health and Safety of Phenylmalonic Acid

This document provides comprehensive health and safety information for phenylmalonic acid
(CAS No: 2613-89-0), intended for researchers, scientists, and professionals in drug
development. The guide details hazard classifications, handling procedures, emergency
responses, and toxicological properties to ensure safe laboratory practices.

Hazard Identification and Classification

Phenylmalonic acid is classified as a hazardous substance. The following table summarizes
its classification according to the Globally Harmonized System (GHS).[1][2]
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Hazard Hazard
Hazard Class GHS Pictogram  Signal Word Statement Statement
Code Description
Skin )
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Corrosion/Irritatio  leaalt text Warning H315 L
irritation.[1][2]
n
Serious Eye Causes serious
Damage/Eye rialt text Warning H319 eye irritation.[1]
Irritation [2]
Specific Target
o May cause
Organ Toxicity b, ) )
] lraalt text Warning H335 respiratory
(Single Lo
irritation.[1]
Exposure)

Older European risk phrases also classify the substance as harmful if swallowed (R22),

irritating to eyes, respiratory system, and skin (R36/37/38), and having a risk of serious
damage to the eyes (R41).[3][4]

Physical and Chemical Properties

Understanding the physical and chemical properties of phenylmalonic acid is crucial for its

safe handling and storage.
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Property

Value

Molecular Formula

CoHsOa4[3][5]

Molecular Weight 180.16 g/mol [1][5]

Appearance White to off-white powder or crystal.[1][4][5]
Odor Odorless.[1][5]

Melting Point 149-155 °C (decomposes).[3][4][5]
Solubility Soluble in water.[3][4][5]

Flash Point 187.5 °C[3]

Vapor Pressure

6.63E-06 mmHg at 25°C[3]

Toxicological Information

While specific quantitative data such as LD50 or LC50 values are not readily available in the

reviewed literature, the primary toxicological effects are related to its irritant properties.[5]

Route of Exposure

Health Effect

Inhalation

Causes respiratory tract irritation; can produce
delayed pulmonary edema.[5]

Skin Contact

Causes skin irritation.[1][5]

Eye Contact

Causes serious eye irritation, may cause

chemical conjunctivitis.[1][5]

Ingestion

May cause gastrointestinal irritation with

nausea, vomiting, and diarrhea.[5]

Carcinogenicity: Phenylmalonic acid is not listed as a carcinogen by ACGIH, IARC, NTP, or

California Proposition 65.[5]

Handling, Storage, and Exposure Controls
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Adherence to proper handling and storage protocols is essential to minimize risk.

Handling Procedures

Wash hands and skin thoroughly after handling.[5] Use only in a well-ventilated area.[5]
Minimize dust generation and accumulation.[5] Avoid contact with eyes, skin, and clothing, and
prevent ingestion and inhalation.[5]

Storage Conditions

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5] Keep away from
incompatible substances such as strong oxidizing agents and strong bases.[5]

Exposure Controls

Engineering Controls: Facilities that store or use phenylmalonic acid should be equipped with
an eyewash station and a safety shower.[5] Adequate ventilation should be used to maintain
low airborne concentrations.[5]

Personal Protective Equipment (PPE): The following table outlines the recommended PPE for
handling phenylmalonic acid.[5]
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Protection Type Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[5]

) ] Wear appropriate protective gloves to prevent
Skin Protection )
skin exposure.[5]

] Wear appropriate protective clothing to prevent
Body Protection ]
skin exposure.[5]

A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2

Respiratory Protection requirements or European Standard EN 149
must be followed whenever workplace

conditions warrant respirator use.[5]

Emergency Procedures
First Aid Measures

The following first aid protocols should be followed in the event of exposure.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[5]

o Skin Contact: Get medical aid. Flush skin with plenty of soap and water for at least 15
minutes while removing contaminated clothing and shoes.[5][6]

e Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. If not breathing, give artificial respiration. Get medical aid.[5] Do not use mouth-
to-mouth resuscitation.[5]

» Ingestion: Get medical aid. Do NOT induce vomiting.[5] If the person is conscious and alert,
rinse mouth and drink 2-4 cupfuls of milk or water.[5]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://pim-resources.coleparmer.com/sds/91837.pdf
https://pim-resources.coleparmer.com/sds/91837.pdf
https://pim-resources.coleparmer.com/sds/91837.pdf
https://pim-resources.coleparmer.com/sds/91837.pdf
https://pim-resources.coleparmer.com/sds/91837.pdf
https://pim-resources.coleparmer.com/sds/91837.pdf
https://pim-resources.coleparmer.com/sds/91837.pdf
https://www.tcichemicals.com/MX/en/p/P0987
https://pim-resources.coleparmer.com/sds/91837.pdf
https://pim-resources.coleparmer.com/sds/91837.pdf
https://pim-resources.coleparmer.com/sds/91837.pdf
https://pim-resources.coleparmer.com/sds/91837.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fire-Fighting Measures

In case of a fire involving phenylmalonic acid:
o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[5]

o Firefighter Precautions: As in any fire, wear a self-contained breathing apparatus (SCBA) in
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[5]

e Hazardous Combustion Products: During a fire, irritating and highly toxic gases, including
carbon monoxide and carbon dioxide, may be generated by thermal decomposition.[5]

Accidental Release Measures

For spills involving solid phenylmalonic acid, the following workflow should be implemented.
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Caption: Workflow for handling a phenylmalonic acid spill.
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Stability and Reactivity

o Chemical Stability: The substance is stable at room temperature in closed containers under
normal storage and handling conditions.[5]

o Conditions to Avoid: Incompatible materials, excess heat, and strong oxidants.[5]
e Incompatible Materials: Strong oxidizing agents and strong bases.[5]

e Hazardous Decomposition Products: Upon decomposition, it may produce carbon monoxide,
irritating and toxic fumes and gases, and carbon dioxide.[5]

Hazardous Polymerization: Has not been reported.[5]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[5] Disposal must be in accordance with US EPA guidelines (40 CFR Parts
261.3) and any applicable state and local hazardous waste regulations to ensure complete and
accurate classification.[5] Phenylmalonic acid is not listed under RCRA P-Series or U-Series
hazardous wastes.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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